3-Nitrophenyl isothiocyanate
3-Nitrophenyl isothiocyanate
3-Nitrophenyl isothiocyanate, also known as 1-isothiocyanato-3-nitrobenzene, is an organic building block containing an isocyanate group. Its enthalpy of vaporization at boiling point has been reported. Some of its physical properties like freezing point, boiling point, density and refractive index have been evaluated. Its synthesis from 3-nitroaniline has been reported.
Brand Name:
Vulcanchem
CAS No.:
3529-82-6
VCID:
VC21179472
InChI:
InChI=1S/C7H4N2O2S/c10-9(11)7-3-1-2-6(4-7)8-5-12/h1-4H
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])N=C=S
Molecular Formula:
C7H4N2O2S
Molecular Weight:
180.19 g/mol
3-Nitrophenyl isothiocyanate
CAS No.: 3529-82-6
Cat. No.: VC21179472
Molecular Formula: C7H4N2O2S
Molecular Weight: 180.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Nitrophenyl isothiocyanate, also known as 1-isothiocyanato-3-nitrobenzene, is an organic building block containing an isocyanate group. Its enthalpy of vaporization at boiling point has been reported. Some of its physical properties like freezing point, boiling point, density and refractive index have been evaluated. Its synthesis from 3-nitroaniline has been reported. |
|---|---|
| CAS No. | 3529-82-6 |
| Molecular Formula | C7H4N2O2S |
| Molecular Weight | 180.19 g/mol |
| IUPAC Name | 1-isothiocyanato-3-nitrobenzene |
| Standard InChI | InChI=1S/C7H4N2O2S/c10-9(11)7-3-1-2-6(4-7)8-5-12/h1-4H |
| Standard InChI Key | OEZXLKSZOAWNJU-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])N=C=S |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])N=C=S |
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